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Compound of Interest

Compound Name: Dodecahydroterphenyl!

Cat. No.: B1344602

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This guide provides immediate, essential safety
and logistical information for the use of Dodecahydroterphenyl, also known as hydrogenated
terphenyl. Adherence to these procedures is critical for minimizing risks and ensuring a safe
laboratory environment.

Personal Protective Equipment (PPE)

When handling Dodecahydroterphenyl, the use of appropriate Personal Protective Equipment
(PPE) is mandatory to prevent skin and eye contact, as well as inhalation. The following table
summarizes the required PPE.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1344602?utm_src=pdf-interest
https://www.benchchem.com/product/b1344602?utm_src=pdf-body
https://www.benchchem.com/product/b1344602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specifications
Must be used with side
protection (EN 166).[1] A face
Eye/Face Protection Safety Goggles shield may be required in

situations with a risk of

splashing.

Skin Protection

Chemical Resistant Gloves

Tested according to EN 374. A
minimum material thickness of
> 0.38 mm and a breakthrough
time of > 480 minutes
(permeation: level 6) is
recommended.[1] Check for
leaks and impermeability
before use.[1][2]

Protective Clothing

Standard protective clothing
(EN 340 & EN ISO 13688) is
required to prevent skin

contact.[1]

Respiratory Protection

Respirator

In case of inadequate
ventilation or exposure to
vapors/mists, a filter respirator
for organic gases and vapors
is necessary.[1][3][4] A full-
face, half-mask, or quarter-
mask respirator (EN 136/140)
with a Type A filter (brown) for
organic gases and vapors with
a boiling point > 65°C is

recommended.[1]

Quantitative Safety Data

The following table outlines the occupational exposure limits for Dodecahydroterphenyl.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://rodun-int.com/wp-content/uploads/2021/09/MSDS-FRAGOLTHERM-660-EN-Rodun-Int.pdf
https://rodun-int.com/wp-content/uploads/2021/09/MSDS-FRAGOLTHERM-660-EN-Rodun-Int.pdf
https://rodun-int.com/wp-content/uploads/2021/09/MSDS-FRAGOLTHERM-660-EN-Rodun-Int.pdf
https://www.chemos.de/import/data/msds/GB_en/61788-32-7-A0077887-GB-en.pdf
https://rodun-int.com/wp-content/uploads/2021/09/MSDS-FRAGOLTHERM-660-EN-Rodun-Int.pdf
https://rodun-int.com/wp-content/uploads/2021/09/MSDS-FRAGOLTHERM-660-EN-Rodun-Int.pdf
https://www.chemicalbook.com/msds/Terphenyl-hydrogenated.pdf
https://www.echemi.com/products/pd180521115214-terphenyl-hydrogenated.html
https://rodun-int.com/wp-content/uploads/2021/09/MSDS-FRAGOLTHERM-660-EN-Rodun-Int.pdf
https://www.benchchem.com/product/b1344602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Parameter Value Jurisdiction/Source

Time-Weighted Average (TWA)

2 ppm (19 mg/m3) EU-OEL[5]
- 8 hours
Short-Term Exposure Limit
] 5 ppm (48 mg/m3) EU-OEL[5]
(STEL) - 15 minutes
ACGIH Threshold Limit Value
0.5 ppm ACGIH[5]

(TLV) - TWA

Derived No-Effect Level
(DNEL) - Inhalation, Worker, 83.8 mg/m3 REACH]I1]

Chronic (Local)

Derived No-Effect Level
(DNEL) - Inhalation, Worker, 2.01 mg/m3 REACH[1]
Chronic (Systemic)

Predicted No-Effect
Concentration (PNEC) - 0.2 pg/L REACH]I1]
Freshwater

Predicted No-Effect
Concentration (PNEC) - 0.02 pg/L REACH
Marine Water

Predicted No-Effect
Concentration (PNEC) - 1 pg/L REACH]J1]

Intermittent Release

Experimental Protocols: Safe Handling and Disposal

Handling Procedures:

» Ventilation: Always handle Dodecahydroterphenyl in a well-ventilated area. Use local and
general ventilation to minimize exposure.[1][3]

e Avoid Contact: Prevent contact with skin, eyes, and clothing. Do not breathe vapors or mists.

[6]
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» Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in work
areas.[1][2] Remove contaminated clothing and protective equipment before entering eating
areas.[1][2]

o Storage: Store in a tightly closed container in a well-ventilated place.[1] Keep away from
heat, alkalis, oxidizing substances, and acids.[1] Recommended storage temperature is 15—
25 °C.[6]

Disposal Plan:

o Waste Classification: This material and its container must be disposed of as hazardous
waste.[6]

o Containment: Collect leaking and spilled liquid in sealable containers.[3][4][5] Absorb
remaining liquid with sand or an inert absorbent.[3][4][5]

e Environmental Precautions: Do not let this chemical enter the environment.[3][4][5] Avoid
release to drains, surface water, and ground water.[1][2][6] If spillage enters a water course
or sewer, inform the responsible authority.[1]

» Disposal Method: Dispose of contents and container in accordance with local, regional,
national, and international regulations.[3][6] This may involve removal to a licensed chemical
destruction plant or controlled incineration with flue gas scrubbing.[3]

» Contaminated Packaging: Completely emptied packages can be recycled.[1][2] Handle
contaminated packages in the same way as the substance itself.[1][2]

Workflow for Safe Handling and Disposal
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Start: Handling Dodecahydroterphenyl

Assess Risks & Review SDS

A4

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

A

Handle in Well-Ventilated Area

Spill or Exposure?

Spill Exposure
Spill Response:
- Evacuate Area N
- Contain Spill o
- Absorb with Inert Material

Y

Exposure Response:
- Remove Contaminated Clothing
- Wash Affected Area
- Seek Medical Attention

Y

Collect Waste in
Labeled, Sealed Container

Y

Dispose of as Hazardous Waste
(Follow Regulations)

A4

Decontaminate Work Area
& Remove PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Dodecahydroterphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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